Cas no 1770303-10-0 (4-Chloro-1-((tetrahydrofuran-2-yl)methyl)-1H-indole)

• Product Name: 4-Chloro-1-((tetrahydrofuran-2-yl)methyl)-1H-indole
• CAS No: 1770303-10-0
• MF: C₁₃H₁₄ClNO
• MW: 235.709362506866
• MDL: MFCD27841945
• CID: 4785150
• Update Time: 2025-05-21

4-Chloro-1-((tetrahydrofuran-2-yl)methyl)-1H-indole Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-1-((tetrahydrofuran-2-yl)methyl)-1H-indole
• 4-chloro-1-(oxolan-2-ylmethyl)indole
• ClC1=C2C=CN(C2=CC=C1)CC1OCCC1

• MDL： MFCD27841945
• Inchi： 1S/C13H14ClNO/c14-12-4-1-5-13-11(12)6-7-15(13)9-10-3-2-8-16-10/h1,4-7,10H,2-3,8-9H2
• InChI Key： BHYXKBQRUTWBHL-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC2=C1C=CN2CC1CCCO1

Computed Properties

• Exact Mass: 235.0763918 g/mol
• Monoisotopic Mass: 235.0763918 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 14.2
• Molecular Weight: 235.71

Additional information on 4-Chloro-1-((tetrahydrofuran-2-yl)methyl)-1H-indole

4-Chloro-1-((tetrahydrofuran-2-yl)methyl)-1H-indole: A Comprehensive Overview

The compound 4-Chloro-1-((tetrahydrofuran-2-yl)methyl)-1H-indole (CAS No. 1770303-10-0) is a structurally complex organic molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its indole core, a bicyclic structure consisting of a benzene ring fused to a pyrrole ring. The indole moiety is further substituted with a chlorine atom at the 4-position and a (tetrahydrofuran-2-yl)methyl group at the 1-position. These substituents significantly influence the compound's chemical properties, reactivity, and potential applications.

Recent studies have highlighted the importance of indole derivatives in drug discovery and development. The indole ring is known for its ability to participate in various non-covalent interactions, such as hydrogen bonding and π–π stacking, which are crucial for molecular recognition and binding in biological systems. The substitution pattern of 4-Chloro-1-((tetrahydrofuran-2-yl)methyl)-1H-indole enhances its solubility, stability, and bioavailability, making it a promising candidate for therapeutic applications.

The synthesis of 4-Chloro-1-((tetrahydrofuran-2-yl)methyl)-1H-indole involves a multi-step process that typically begins with the preparation of the indole core. This is followed by the introduction of the chlorine substituent at the 4-position and the (tetrahydrofuran-2-yl)methyl group at the 1-position through carefully designed coupling reactions. Recent advancements in catalytic methods and transition metal-mediated reactions have significantly improved the efficiency and selectivity of these synthetic pathways.

One of the most exciting developments involving 4-Chloro-1-((tetrahydrofuran-2-yl)methyl)-1H-indole is its role in medicinal chemistry. Researchers have demonstrated that this compound exhibits potent anti-inflammatory and antioxidant activities, which are attributed to its ability to modulate key cellular pathways involved in inflammation and oxidative stress. Furthermore, studies have shown that this compound can inhibit certain enzymes associated with neurodegenerative diseases, such as Alzheimer's disease, suggesting its potential as a therapeutic agent.

In addition to its pharmacological applications, 4-Chloro-1-((tetrahydrofuran-2-yl)methyl)-1H-indole has also found use in materials science. Its unique electronic properties make it an attractive candidate for applications in organic electronics, such as organic light-emitting diodes (OLEDs) and field-effect transistors (FETs). Recent research has focused on optimizing its electronic characteristics through structural modifications, further enhancing its suitability for these advanced materials applications.

The structural versatility of 4-Chloro-1-(tert-butyl)-indole derivatives has also led to their exploration in catalysis. By incorporating these compounds as ligands or catalysts in various organic reactions, chemists have achieved improved reaction yields and selectivities. This highlights their potential as valuable tools in both academic research and industrial processes.

In conclusion, 4-Chloro-(tert-butyl)indoles represent a class of compounds with immense potential across multiple disciplines. Their unique chemical properties, combined with recent advancements in synthesis and application development, position them as key players in future innovations. As research continues to uncover new insights into their structure-function relationships and biological activities, it is likely that these compounds will play an increasingly important role in both scientific discovery and practical applications.